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Get Quote

Introduction: The Versatility of a Heterobifunctional
Linker
t-Boc-Aminooxy-PEG7-azide is a heterobifunctional crosslinker of significant interest in the

fields of bioconjugation, drug delivery, and proteomics. Its unique architecture, featuring a

protected aminooxy group, a flexible polyethylene glycol (PEG) spacer, and a terminal azide,

offers researchers a powerful tool for the precise and efficient assembly of complex

biomolecular conjugates.[1][2] The tert-butyloxycarbonyl (t-Boc) protecting group ensures the

stability of the reactive aminooxy functionality during synthesis and storage, which can be

selectively removed under acidic conditions to reveal the aminooxy group for subsequent

conjugation to carbonyl-containing molecules such as aldehydes and ketones, forming a stable

oxime linkage.[3][4][5][6] The azide group, on the other hand, is a versatile handle for "click

chemistry," most notably the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC), allowing

for the efficient and specific ligation to alkyne-modified molecules.[1][7][8] The hydrophilic

PEG7 spacer enhances the solubility and biocompatibility of the resulting conjugates, often

reducing aggregation and improving in vivo pharmacokinetics.[9]
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This technical guide provides a comprehensive overview of the synthesis, purification, and

characterization of t-Boc-Aminooxy-PEG7-azide, offering field-proven insights and detailed

protocols to enable researchers to confidently produce and validate this versatile chemical

entity.

Synthesis of t-Boc-Aminooxy-PEG7-azide: A Step-
by-Step Approach
The synthesis of t-Boc-Aminooxy-PEG7-azide is a multi-step process that requires careful

control of reaction conditions to ensure high yield and purity. The general strategy involves the

sequential modification of a PEG-based starting material to introduce the azide and the

protected aminooxy functionalities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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Contact our Ph.D. Support Team for a compatibility check
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